1-acetyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H18N4O2S/c1-11(21)20-9-7-13(8-10-20)15(22)18-16-17-14(19-23-16)12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,17,18,19,22)
• InChI Key: JAKIQZOWOUTGNC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=NC(=NS2)C3=CC=CC=C3
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of specific precursors like thiosemicarbazide derivatives, piperidine, and hydrazonoyl chlorides, leading to the formation of thiadiazole derivatives. For example, Abdel‐Aziz et al. (2009) described synthesizing piperidine-based thiadiazole derivatives with significant anti-arrhythmic activity, indicating a complex multi-step synthesis process involving cyclization and substitution reactions (Abdel‐Aziz et al., 2009).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives, including the spatial arrangement and electronic configuration, significantly impacts their chemical behavior and biological activity. Ismailova et al. (2014) investigated the molecular structure of a thiadiazole compound, revealing key insights into the orientation of functional groups and intramolecular interactions (Ismailova et al., 2014).

Chemical Reactions and Properties

The reactivity of thiadiazole derivatives towards various chemical agents illustrates the compound's versatility in chemical synthesis and modifications. For instance, Ganesan et al. (2013) detailed the chemical reactivity of a related piperidine compound, highlighting the importance of hydrogen bonding in stabilizing the molecule's structure and dictating its reactivity patterns (Ganesan et al., 2013).

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystal structure, are crucial for understanding the compound's behavior under different conditions. The crystallographic analysis provides insights into the compound's solid-state configuration and intermolecular interactions, as shown in the study by Ismailova et al. (2014) (Ismailova et al., 2014).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical entities, and stability under various conditions, define the compound's potential for use in different scientific and industrial applications. Studies on similar compounds, like the work by Xia (2015), offer valuable information on the antimicrobial and antiviral activities of thiadiazole amides, suggesting possible applications in developing new therapeutic agents (Xia, 2015).